5-Bromo-2-cyclopropyl-pyrimidin-4-ylamine

• IUPAC Name: 5-bromo-2-cyclopropylpyrimidin-4-amine
• InChI: InChI=1S/C7H8BrN3/c8-5-3-10-7(4-1-2-4)11-6(5)9/h3-4H,1-2H2,(H2,9,10,11)
• InChI Key: GCDLGFZXMARKFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=C(C(=N2)N)Br
• Molecular Formula: C7H8BrN3
• Molecular Weight: 214.06 g/mol

Description

5-Bromo-2-cyclopropyl-pyrimidin-4-ylamine is a chemical compound with the molecular formula C7H8BrN3. It has a molecular weight of 214.06. The compound is also known by its CAS Number: 1381936-37-3.

Molecular Structure Analysis

The InChI code for 5-Bromo-2-cyclopropyl-pyrimidin-4-ylamine is 1S/C7H8BrN3/c8-5-3-10-7(4-1-2-4)11-6(5)9/h3-4H,1-2H2,(H2,9,10,11). This code provides a specific description of the molecule’s structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

5-Bromo-2-cyclopropyl-pyrimidin-4-ylamine has a molecular weight of 214.06. Additional physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

DNA Synthesis and Replication

Halogenated pyrimidines, like 5-bromocytosine, have been used as radiotherapeutic agents in cancer treatment due to their radiosensitizing activity. For example, the formation of cytosine-5-yl radical from 5-bromocytosine upon reaction with electrons leads to highly reactive species that may have implications in DNA-labeled processes in cancer treatment (Kumar & Sevilla, 2017).

Chemical Synthesis and Structure-Activity Relationships

The synthesis and structure-activity relationships (SAR) of pyrimidine derivatives have been extensively studied. For instance, 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors were developed following the identification of moderately potent inhibitors, leading to insights into the cellular mode of action of these molecules (Wang et al., 2004).

Antiviral and Antibacterial Activities

Compounds structurally related to 5-Bromo-2-cyclopropyl-pyrimidin-4-ylamine have been evaluated for their antiviral and antibacterial properties. For example, C-5 substituted tubercidin analogues showed notable antiviral activity against RNA viruses in cell culture, highlighting the potential of structural modification at the C-5 position of pyrimidine derivatives for enhancing biological activity (Bergstrom et al., 1984).

Immunomodulatory Effects

The synthesis and biological evaluation of pyrimidine derivatives have also been linked to potential antiasthma and immunomodulatory effects. For instance, triazolo[1,5-c]pyrimidines were synthesized and found to be active as mediator release inhibitors, suggesting their use in the development of antiasthma agents (Medwid et al., 1990).